Precise conductimetric studies on aqueous solutions of 2:2 electrolytes. Interpretation of new data in terms of the current theories of Pitt and Fuoss
Faraday Discussions of the Chemical Society Pub Date: DOI: 10.1039/DC9776400274
Abstract
New, precise data are reported for the conductivity of magnesium sulphate in water at 25 and 50°C. The data are analysed using the Pitts, Fuoss (1975) and Carman conductance equations and the Debye–Hückel and Glueckauf activity coefficient equations. The Fuoss (1975) equation combined with the Debye–Hückel equation is found to give the best fit of the data, but only over a limited concentration range.
Recommended Literature
- [1] Luminescence properties and energy transfer of novel Bi3+ and Mn2+-co-activated Y3Ga5O12 single-component white light-emitting phosphor†
- [2] Vertical nanowire arrays as a versatile platform for protein detection and analysis†
- [3] Triazole-appended BODIPY–piperazine conjugates and their efficacy toward mercury sensing†
- [4] From ultraviolet to Prussian blue: a spectral response for the cyanotype process and a safe educational activity to explain UV exposure for all ages
- [5] A new heterogeneous catalyst for epoxidation of alkenesvia one-step post-functionalization of IRMOF-3 with a manganese(ii) acetylacetonate complex†
- [6] Protein scaffolds: antibody alternatives for cancer diagnosis and therapy
- [7] Infrared irradiation assisted both the synthesis of ( Z)-(aminomethyl)(aryl)phenylhydrazones via the Mannich coupling reaction and their application to the palladium-catalyzed Heck reaction †
- [8] Self-assembly of looped triple-stranded helicates†
- [9] Effect of the TiO2 crystal structure on the activity of TiO2-supported platinum catalysts for ammonia synthesis via the NO–CO–H2O reaction
- [10] Mechanism of UV-assisted TiO2/reduced graphene oxide composites with variable photodegradation of methyl orange
Journal Name：Faraday Discussions of the Chemical Society
Research Products
-
CAS no.: 1718-53-2
